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Abstract

Isocetyl myristate, the ester of isocetyl alcohol and myristic acid, is a versatile compound
widely utilized in the cosmetic and pharmaceutical industries. This technical guide provides an
in-depth overview of its physical and chemical properties, synthesis, and its primary
mechanism of action as a skin emollient and penetration enhancer. The information is
presented to support research, development, and formulation activities involving this
compound.

Introduction

Isocetyl myristate is a non-greasy emollient known for imparting a smooth and silky feel to
topical formulations.[1] Its chemical nature as a fatty acid ester provides it with properties that
are highly desirable in skincare, haircare, and dermatological preparations.[1][2] This document
outlines the key physicochemical characteristics of isocetyl myristate, details of its synthesis,
and its functional role in topical applications.

Physical and Chemical Properties

Isocetyl myristate is an oily liquid that is practically odorless and insoluble in water, but
soluble in most organic solvents.[2][3] It is known for its low viscosity and low solidification
point.[2][4]
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Quantitative Physical and Chemical Data

The following table summarizes the key quantitative properties of isocetyl myristate. For

comparative purposes, data for the closely related compound, isopropyl myristate, is also

included where specific data for isocetyl myristate was not available in the reviewed literature.

Property

Isocetyl Myristate

Isopropyl Myristate (for
comparison)

Molecular Formula

C30He002[5]

C17H3402[6]

Molecular Weight 452.8 g/mol [5] 270.45 g/mol [7]
14-methylpentadecyl

IUPAC Name propan-2-yl tetradecanoate[6]
tetradecanoate[5]

CAS Number 83708-66-1[2] 110-27-0[8]

Appearance Clear liquid[1] Clear, colorless, oily liquid[7][9]

Odor Practically odorless[2] Odorless[10]

Density (g/cm?3) Data not available 0.850[7]

Boiling Point (°C)

Data not available

167 @ 9 mmHg[7]

Melting Point (°C)

Low solidification point[2]

~3[6]

Refractive Index (20°C)

1.450-1.460[1]

1.434 - 1.438[8]

Acid Value (mg KOH/g)

< 1.0[1]

< 1.0[11]

Saponification Value (mg
KOH/qg)

190-210[1]

202 - 212[11]

Solubility

Insoluble in water; soluble in

most organic solvents[2][3]

Soluble in castor oil,
cottonseed oil, acetone,
chloroform, ethyl acetate,
ethanol, toluene, and mineral
oil; practically insoluble in

glycerol, propylene glycol.[6]
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Experimental Protocols
Synthesis of Isocetyl Myristate

Isocetyl myristate is synthesized via the esterification of myristic acid with isocetyl alcohol.[12]

This reaction is typically catalyzed by an acid.

Materials:

Myristic acid

Isocetyl alcohol

Acid catalyst (e.g., p-toluenesulfonic acid)

Toluene (or another suitable solvent for azeotropic removal of water)
Dean-Stark apparatus

Reaction flask, condenser, heating mantle, and magnetic stirrer
Sodium bicarbonate solution (for neutralization)

Anhydrous sodium sulfate (for drying)

Rotary evaporator

Procedure:

Charge the reaction flask with myristic acid, isocetyl alcohol, and the acid catalyst in a
suitable solvent like toluene.

Assemble the Dean-Stark apparatus with the reaction flask and condenser.

Heat the reaction mixture to reflux with continuous stirring. The water produced during the
esterification will be collected in the Dean-Stark trap.

Monitor the progress of the reaction by measuring the amount of water collected. The
reaction is considered complete when the theoretical amount of water has been collected.
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Cool the reaction mixture to room temperature.

Neutralize the acid catalyst by washing the organic phase with a sodium bicarbonate
solution.

Separate the organic layer and wash it with water until the aqueous layer is neutral.
Dry the organic layer over anhydrous sodium sulfate.
Filter to remove the drying agent.

Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude
isocetyl myristate.

The product can be further purified by vacuum distillation if required.

Determination of Physicochemical Properties

Standard analytical methods are employed to determine the physical and chemical properties

of isocetyl myristate.

Refractive Index: Measured using a refractometer at a specified temperature, typically 20°C.

Acid Value: Determined by titrating a known weight of the sample dissolved in a suitable
solvent with a standardized solution of potassium hydroxide (KOH) using a colorimetric
indicator.

Saponification Value: Determined by refluxing a known weight of the sample with an excess
of alcoholic potassium hydroxide, followed by titration of the excess KOH with a standardized
acid.

Mandatory Visualizations
Synthesis Workflow
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Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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